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Compound of Interest

Compound Name:
Tert-butyl 2-formylpiperidine-1-

carboxylate

Cat. No.: B132268 Get Quote

This guide provides essential chemical data for 1-Boc-2-piperidinecarbaldehyde, a key

intermediate in organic synthesis, particularly within pharmaceutical and drug development

research. The information is presented for researchers, scientists, and professionals in the

field.

Core Chemical Data
The fundamental molecular properties of 1-Boc-2-piperidinecarbaldehyde are summarized

below. This data is crucial for reaction stoichiometry, analytical characterization, and

experimental design.

Property Value Citations

Chemical Formula C₁₁H₁₉NO₃ [1][2][3][4][5][6][7]

Molecular Weight 213.27 g/mol [1][2][4][7]

Note: Minor variations in molecular weight (213.28 g/mol ) are also reported in some sources.

[3][6]

Molecular Composition and Structure
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The chemical formula C₁₁H₁₉NO₃ indicates the elemental composition of the molecule. This

structure consists of a piperidine ring N-protected with a tert-butoxycarbonyl (Boc) group and a

carbaldehyde group at the 2-position. The relationship between the molecule and its

constituent elements is visualized below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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